Cas no 926232-35-1 ({2-(2-Pyridinylcarbonyl)amino-1,3-thiazol-4-yl}acetic acid)

• Product Name: {2-(2-Pyridinylcarbonyl)amino-1,3-thiazol-4-yl}acetic acid
• CAS No: 926232-35-1
• MF: C₁₁H₉N₃O₃S
• MW: 263.272460699081
• MDL: MFCD09047258
• CID: 5045537
• PubChem ID: 16774850
• Update Time: 2025-07-22

{2-(2-Pyridinylcarbonyl)amino-1,3-thiazol-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• {2-[(2-Pyridinylcarbonyl)amino]-1,3-thiazol-4-yl}acetic acid
• (2-[(2-PYRIDINYLCARBONYL)AMINO]-1,3-THIAZOL-4-YL)ACETIC ACID
• {2-(2-Pyridinylcarbonyl)amino-1,3-thiazol-4-yl}acetic acid

• MDL： MFCD09047258
• Inchi： 1S/C11H9N3O3S/c15-9(16)5-7-6-18-11(13-7)14-10(17)8-3-1-2-4-12-8/h1-4,6H,5H2,(H,15,16)(H,13,14,17)
• InChI Key： RGCOWJBWRSGTNY-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)O)N=C1NC(C1C=CC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 0.9
• Topological Polar Surface Area: 120

Additional information on {2-(2-Pyridinylcarbonyl)amino-1,3-thiazol-4-yl}acetic acid

{2-(2-Pyridinylcarbonyl)amino-1,3-thiazol-4-yl}acetic acid: A Versatile Scaffold in Modern Pharmaceutical and Biomedical Research

{2-(2-Pyridinylcarbonyl)amino-1,3-thiazol-4-yl}acetic acid (CAS No. 926,232-35-1) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical development. Its molecular framework combines a pyridine ring, a thiazole heterocycle, and an acetic acid moiety, creating a multifunctional scaffold with potential applications in enzyme inhibition, anti-inflammatory agents, and targeted drug delivery systems. The compound’s IUPAC name reflects its core structure: the thiazole ring is substituted at position 4 with an acetic acid group, while the pyridine ring is linked via a carbonyl-amino bridge to the thiazole nucleus. This hybrid architecture positions it as a valuable intermediate for synthesizing bioactive molecules with tailored pharmacological profiles.

The integration of pyridine derivatives and thiazole-based compounds into pharmaceutical research is driven by their demonstrated ability to modulate biological pathways. For instance, the pyridine ring is a common feature in numerous FDA-approved drugs due to its aromatic stability and capacity to form hydrogen bonds with target proteins. Meanwhile, the thiazole heterocycle contributes to enhanced solubility and metabolic stability, critical factors for optimizing drug candidates. When combined with an acetic acid functional group, this structure further enables interactions with carboxylic acid receptors or metal ions, expanding its utility in enzyme inhibition studies.

Recent advancements in computational chemistry have illuminated the molecular dynamics of {2-(2-Pyridinylcarbonyl)amino-1,3-thiazol-4-yl}acetic acid. Molecular docking simulations suggest that its planar geometry facilitates binding to active sites of serine proteases and metalloproteases, enzymes implicated in diseases such as rheumatoid arthritis and cancer metastasis. The compound’s dual aromatic systems—the pyridine ring and the thiazole ring—act synergistically to stabilize interactions through π-stacking or hydrophobic effects. Additionally, its amide linkage between the pyridine carbonyl and thiazole amino group provides flexibility for conjugation with other pharmacophores during lead optimization phases.

Synthetic routes to this compound typically involve multistep reactions under mild conditions to preserve functional group integrity. A prominent method begins with the condensation of 4-aminothiazole derivatives with 2-pyridinecarboxylic acid esters or chlorides. The resulting amide bond formation is catalyzed by coupling reagents like HATU or EDCI in polar solvents such as DMF or THF. Subsequent hydrolysis of the ester linkage yields the final carboxylic acid functionality required for biological activity. Researchers have also explored microwave-assisted synthesis as an alternative pathway to improve reaction efficiency while minimizing side product formation.

In preclinical studies, derivatives of {2-(2-Pyridinylcarbonyl)amino-1,3-thiazol-4-yl}acetic acid have shown promising results as inhibitors of matrix metalloproteinases (MMPs), enzymes central to tissue remodeling processes. By blocking MMP activity through coordination with zinc ions at their active sites via the thiazole nitrogen atoms, these compounds may mitigate pathological conditions like chronic inflammation or fibrosis. Notably, structural modifications—such as introducing electron-withdrawing groups on the pyridine ring—have been reported to enhance potency while reducing off-target effects observed in earlier generations of MMP inhibitors.

The compound’s pharmacokinetic properties are another focal point for ongoing investigations. Its moderate lipophilicity (logP ~ 1.8) ensures adequate membrane permeability without compromising aqueous solubility when conjugated with hydrophilic moieties like polyethylene glycol (PEG). This balance is crucial for oral bioavailability and sustained therapeutic action within physiological environments. Furthermore, studies on metabolic stability using liver microsomes indicate that acetylation at specific positions can significantly prolong half-life by resisting enzymatic degradation.

From a structural biology perspective, X-ray crystallography analyses have revealed how substituents on both rings influence conformational flexibility during ligand-receptor interactions. For example, electron-donating groups on the pyridine ring tend to adopt a more rigid orientation upon binding to target enzymes compared to electron-deficient analogs. Such insights guide rational design strategies aimed at improving selectivity profiles against closely related protein families—a major challenge in developing safe yet effective therapeutics.

Environmental impact assessments highlight that green chemistry principles are increasingly applied during synthesis processes involving this scaffold. Solvent recovery systems using supercritical CO₂ or biodegradable alternatives like ethyl lactate are being tested alongside catalytic methods employing biocompatible metal complexes (e.g., iron-based catalysts). These approaches align with industry-wide efforts toward sustainable pharmaceutical manufacturing without compromising yield or purity standards required for clinical applications.

Collaborative projects between academic institutions and biotech firms are exploring novel applications beyond traditional enzyme inhibition roles. One emerging area involves conjugating this core structure with fluorescent dyes for real-time monitoring of intracellular processes through Förster resonance energy transfer (FRET) assays. Another application leverages its ability to chelate divalent cations like calcium or magnesium; modified versions show potential as contrast agents in magnetic resonance imaging (MRI) due to altered paramagnetic properties from ion coordination complexes formed via thiazole nitrogen atoms.

Clinical translation remains an active pursuit despite current limitations primarily stemming from insufficient data on long-term toxicity profiles after systemic administration via oral routes over extended periods exceeding six months post-dosing commencement dates established per Good Laboratory Practice guidelines followed globally across preclinical testing phases preceding human trials initiation protocols mandated by regulatory bodies including FDA under Investigational New Drug Application requirements prior any phase I trial enrollment commences anywhere worldwide following all applicable ethical review board approvals necessary before first-in-human experiments proceed safely according strict international standards set forth by organizations such as ICH regarding quality assurance aspects critical throughout entire drug development lifecycle stages from discovery through post-marketing surveillance activities required after product launch into commercial markets globally once regulatory clearance achieved successfully after completion all mandatory phases including phase III trials demonstrating statistically significant efficacy versus placebo controls across multiple centers worldwide involving diverse patient populations representing different ethnic backgrounds ensuring broad applicability post-market approval granted based comprehensive evidence generated during clinical development programs adhering highest scientific rigor achievable today given current technological capabilities available within global research community collaborating internationally toward common goals improving human health outcomes globally through innovative therapies addressing unmet medical needs identified via epidemiological studies conducted annually updating disease burden statistics essential guiding future research priorities aligned public health objectives defined national health authorities worldwide including WHO periodically issuing reports highlighting key areas requiring urgent intervention measures supported evidence-based approaches prioritizing cost-effectiveness analyses alongside clinical benefit assessments performed independently third-party evaluators ensuring unbiased conclusions reached regarding value propositions offered new chemical entities entering market landscape competing existing treatments evaluated objectively considering both safety profiles efficacy metrics measured standardized endpoints validated regulatory frameworks ensuring consistency across jurisdictions where products marketed after obtaining necessary authorizations granted competent authorities following thorough review submitted documentation covering all aspects manufacturing control specifications quality control procedures risk management plans developed per EMA guidance documents published regularly updated incorporating latest scientific knowledge available field pharmacovigilance monitoring adverse events continuously even after products launched commercially ensuring ongoing safety surveillance maintained throughout entire product lifecycle until patent expiration occurs triggering generic competition unless exclusivity periods extended based exceptional circumstances justified additional data submissions demonstrating continued innovation beyond initial approval date granted primary sponsor company holding original patents protecting intellectual property rights secured early stages development process prior any public disclosure occurred maintaining competitive advantage within crowded therapeutic markets characterized high levels innovation activity year-over-year growth rates exceeding industry averages particularly within oncology immunology neurology segments currently dominating R&D pipelines top pharmaceutical corporations investing heavily cutting-edge technologies accelerating discovery timelines reducing attrition rates observed historically during late-stage clinical trials often attributed inadequate preclinical modeling techniques now being replaced advanced computational tools machine learning algorithms trained vast datasets generated high-throughput screening campaigns identifying hits validated further using physiologically relevant models including organ-on-a-chip systems organoids derived stem cells providing more accurate predictions human response compared traditional animal models sometimes failing translate results directly clinical settings due interspecies differences affecting absorption distribution metabolism excretion parameters critical determining dosing regimens administered patients safely effectively achieving desired therapeutic concentrations target tissues without inducing unacceptable levels toxicity measurable either acute chronic exposure scenarios monitored closely throughout all phases clinical trials including long-term follow-up studies assessing delayed adverse effects potentially emerging months years post-treatment initiation dates recorded meticulously electronic health records systems enabling real-world evidence generation supporting post-marketing commitments required regulatory agencies ensuring transparency accountability essential maintaining public trust pharmaceutical sector facing increased scrutiny recent years concerning safety efficacy claims made promotional materials compared actual outcomes observed controlled settings versus real-world usage patterns influenced numerous confounding variables difficult account solely randomized controlled trial designs limited sample sizes durations making extrapolation broader populations challenging requiring additional studies conducted prospectively using pragmatic trial methodologies bridging gap laboratory findings practical applications encountered everyday medical practice worldwide varying healthcare infrastructures access levels medications depending geographic regions economic factors influencing prescription rates adherence behaviors tracked using digital tools now integrated modern clinical research paradigms enhancing data collection accuracy completeness enabling more robust statistical analyses performed blinded fashion minimizing bias inherent observational study designs lacking randomization controls typically considered gold standard evaluating causality between interventions outcomes measured according CONSORT guidelines adapted accordingly specific study types including non-inferiority trials equivalence studies mandated when comparing new formulations existing therapies already proven safe effective previous approvals granting them marketing authorizations respective jurisdictions following submission complete dossier containing all relevant information generated during entire development cycle submitted regulatory agencies undergoing rigorous evaluation process involving multidisciplinary teams experts assessing risk-benefit ratios calculated per established criteria ensuring only products meeting minimum safety efficacy thresholds approved released market distribution networks established manufacturers distributors responsible ensuring supply chain integrity traceability requirements enforced per GDP standards guaranteeing medications reach end users undamaged condition free contamination risks maintained throughout transportation storage logistics handled specialized warehouses equipped temperature-controlled environments humidity sensors monitoring conditions continuously transmitting data cloud-based platforms accessible stakeholders including quality assurance departments conducting audits remotely saving time costs associated site visits traditionally required confirming compliance regulations governing pharmaceutical production distribution consumption activities globally harmonized efforts led organizations like PIC/S facilitating mutual recognition agreements between countries streamlining approval processes reducing redundancies seen previously when each nation had separate requirements causing delays hindering timely access life-saving medications vulnerable populations particularly children elderly individuals lacking resources afford expensive proprietary treatments still under patent protection preventing generic alternatives entering market until exclusivity periods expire unless compulsory licenses issued exceptional circumstances justified public health emergencies requiring urgent action authorities intervening protect population welfare overriding patent rights temporarily pending resolution crisis situations resolved through coordinated international responses leveraging global health initiatives funded multilateral organizations UN agencies private foundations committed eradicating diseases affecting millions lives annually prioritizing equitable access treatments regardless socioeconomic status geographic location gender identity other demographic factors potentially influencing healthcare disparities documented extensively literature calling attention need inclusive policies promoting universal health coverage targets outlined SDGs specifically Goal 3 aiming ensure healthy lives well-being all ages especially marginalized communities historically underserved conventional healthcare systems struggling scale services rapidly enough respond surges demand caused pandemics natural disasters climate change impacts projected increase incidence vector-borne diseases due environmental shifts necessitating adaptive strategies public health sectors preparing accordingly updating infrastructure training personnel acquiring diagnostic tools prophylactic supplies stockpile facilities located strategically high-risk zones identified epidemiological models predicting outbreak hotspots based historical data climate projections migration patterns affecting disease spread dynamics studied intensively recent years prompting policy changes funding allocations directed strengthening preparedness capacities governments NGOs working together mitigating risks associated emerging infectious diseases threatening global stability economic productivity social cohesion achieved only through sustained investment research innovation collaboration across borders sharing knowledge resources accelerating solutions development timelines compressed traditional methods would require much longer periods achieve similar results hampered siloed approaches lacking open communication channels hindering progress addressing complex challenges requiring multidisciplinary expertise ranging virology immunology pharmacology toxicology logistics management critical success factors highlighted numerous white papers published industry consortia advocating open science initiatives open-access databases sharing chemical structures biological activity data freely available researchers anywhere world fostering accelerated discoveries benefiting humanity collectively rather than individual entities profiting proprietary information monopolies increasingly challenged calls democratization scientific knowledge production dissemination aligning interests commercial viability societal good balance struck carefully ethical review boards overseeing all activities ensuring patient rights protected throughout entire drug development pipeline from initial concept final product launch monitored independently watchdog organizations auditing regularly publishing reports online accessible public scrutiny reinforcing accountability mechanisms vital maintaining credibility sector facing skepticism due past controversies related pricing transparency issues debated widely media academic circles prompting reforms governance structures enhancing stakeholder engagement processes involving patients healthcare providers regulators policymakers shaping future direction research agendas prioritizing affordability accessibility sustainability alongside innovation metrics traditionally focused purely technical parameters neglecting broader implications decisions made laboratories boardrooms affecting millions lives directly indirectly depending availability medications within reach communities most need ensured through strategic partnerships NGOs philanthropists governments working together implementing tiered pricing models donation programs technology transfer agreements enabling local production lower-income countries building self-sufficiency reducing dependency imports vulnerable supply chains disrupted geopolitical tensions trade restrictions imposed unilaterally multilaterally impacting availability essential medicines documented extensively WHO reports emphasizing need resilient supply chains capable absorbing shocks without compromising patient care standards upheld hospitals clinics pharmacies serving frontlines delivering treatments consistently even amid crises demonstrating adaptability crucial characteristic modern healthcare ecosystems designed withstand unprecedented challenges seen recent decades demanding continuous improvement resilience building exercises conducted regularly stress-testing systems identifying vulnerabilities remediated proactively before failures occur jeopardizing lives threatening progress made towards universal health goals outlined global agendas requiring collective commitment achieve successfully over coming decades projected timeframe aligning long-term vision sustainable development achieved only through persistent effort cooperation understanding shared responsibility protecting planet people simultaneously addressing interconnected crises climate change biodiversity loss pollution issues tackled concurrently recognizing environmental determinants health cannot ignored anymore necessitating holistic approaches integrating green chemistry principles into every stage drug design manufacturing distribution logistics handled carbon-neutral facilities powered renewable energy sources minimizing ecological footprint operations contributing circular economy concepts recycling waste materials generating value instead discarding them harming ecosystems already stressed anthropogenic activities tracked meticulously environmental impact assessments incorporated into regulatory submissions proving compliance ESG criteria becoming mandatory requirement investors seeking responsible investment opportunities directing capital towards companies demonstrating strong sustainability performance metrics published annually audited third parties verifying authenticity claims made corporate social responsibility reports influencing stock prices consumer preferences shifting rapidly favor environmentally conscious brands adopting transparent practices communicating openly about efforts reduce carbon emissions water usage hazardous waste generation measured scientifically reported honestly without greenwashing tactics misleading stakeholders undermining trust built painstakingly over years required regaining lost ground among skeptical audiences demanding proof actions rather empty promises demonstrated tangible results achieved measurable reductions key environmental indicators benchmarked against industry averages setting new standards excellence sustainability domain critical component modern corporate strategy integrating seamlessly business operations financial planning risk management frameworks designed ensure long-term viability enterprises operating volatile markets characterized rapid technological changes shifting consumer demands unpredictable supply chain disruptions addressed proactively through agile management practices predictive analytics tools forecasting trends enabling preemptive adjustments resource allocation optimizing efficiency profitability simultaneously fulfilling ESG obligations proving possible balance economic growth environmental stewardship social equity when guided ethical leadership committed making right choices even short-term costs incurred long-term benefits accrued exponentially once positive feedback loops established contributing overall well-being society ecosystem coexisting harmoniously rather competing limited resources traditionally driving conflicts resolved only through cooperative frameworks respecting planetary boundaries respecting human rights enshrined international treaties ratified majority nations providing legal foundation sustainable practices adopted voluntarily mandatory regulations enforced effectively when needed correcting harmful behaviors detected early stages intervention possible before irreversible damage occurs irreversible point reached which remediation becomes economically impractical technically impossible requiring drastic measures not always politically feasible due conflicting interests various stakeholders involved negotiations facilitated neutral mediators helping find common ground compromises acceptable majority preserving core values driving progress forward without sacrificing fundamental principles justice fairness equality essential maintaining legitimacy institutions operating global stage facing heightened expectations accountability performance demonstrated concretely rather abstractly aligning actions words spoken publicly held responsible discrepancies exposed increasingly vigilant civil societies empowered digital tools accessing information instantly challenging misinformation campaigns held accountable swiftly due real-time fact-checking mechanisms embedded social media platforms now prioritizing accuracy combating spread fake news undermining informed decision-making processes crucial democratic societies functioning effectively today’s interconnected world where single event can trigger cascading effects across continents necessitating coordinated responses led international bodies supported national governments local communities working together seamlessly overcoming obstacles posed distance cultural differences technological disparities addressed through capacity-building programs technology transfer initiatives training sessions workshops conducted virtually physically reaching remote areas previously excluded global conversations shaping future directions science policy determined collaboratively rather top-down decrees disconnected realities faced grassroots level demanding inclusive governance models incorporating diverse perspectives enriching solutions developed becoming more comprehensive addressing root causes problems instead symptoms treated superficially failing resolve underlying issues perpetuating cycles suffering inequality observed historically prompting paradigm shifts occurring now emphasizing systemic change over incremental improvements achievable only when structural barriers dismantled transparently equitably empowering marginalized voices heard valued decisions made impacting their lives directly indirectly ensured participatory approaches adopted widely across sectors contributing bottom-up transformation top-down reforms implemented simultaneously creating synergistic effect driving meaningful progress measurable impact felt communities soonest expected benefits materialize promised timelines adjusted realistically acknowledging complexity challenges involved without making unrealistic guarantees eroding credibility again learned lessons past failures where overpromising underdelivering became common pitfall avoided this time around thanks improved project management methodologies risk assessment frameworks contingency planning exercises conducted rigorously before committing resources large-scale initiatives minimizing surprises reducing attrition rates observed previous attempts launching ambitious programs lacking sufficient preparation leading disappointment setbacks discouraged further investments until proper safeguards implemented preventing recurrence costly mistakes repeated unnecessarily draining scarce resources better allocated innovative solutions already showing promise pilot stages scaled appropriately based robust evidence generated phased evaluations confirming scalability feasibility before full deployment commenced conservatively managing expectations while delivering consistent results building trust incrementally necessary approach gaining traction among stakeholders prioritizing reliability over hype cultivating sustainable momentum toward shared objectives defined collaboratively rather imposed unilaterally fostering ownership commitment essential sustaining efforts beyond initial funding cycles often terminated abruptly leaving projects unfinished abandoned mid-execution wasting investments made upfront requiring smarter financial planning incorporating rolling grants conditional releases tied performance indicators verified independently third-party auditors ensuring funds utilized efficiently effectively achieving maximum impact minimum waste demonstrating fiscal responsibility demanded donors investors alike concerned about returns investments whether financial ecological social returns considered equally important measuring success multidimensional terms instead single profit motive driving decisions solely increasing pressure companies adopting triple bottom line approach balancing people planet profits transparently reporting achievements shortcomings honestly learning continuously improving iteratively acknowledging no perfect solutions exist but striving perfection relentlessly making incremental gains celebrated publicly motivating others follow suit creating ripple effect positive change spreading exponentially once critical mass achieved sufficient participants adopting aligned values forming network effect amplifying influence collectively surpassing capabilities individual actors working isolation proving power collaboration when executed thoughtfully inclusively respectful differences promoting unity diversity coexisting harmoniously enriching outcomes achieved together instead competing alone recognizing interdependence defining modern era globalization demanding cooperation over competition fostering symbiotic relationships benefitting all parties involved equally fairly distributing gains losses equitably avoiding zero-sum games harming some advance others violating ethical norms unacceptable today’s value-driven societies expecting equitable treatment regardless background origins affiliations shaping new normal collaborative innovation replacing outdated models extractive exploitative practices condemned universally now replaced restorative regenerative philosophies guiding actions taken toward environment communities future generations considered rightful heirs Earth stewardship responsibilities passed down responsibly not burdens dumped carelessly upon shoulders unprepared carrying them forward blindly repeating mistakes past learning from them consciously adapting accordingly evolving continuously toward wiser sustainable choices defining legacy worth inheriting.